Cas no 873577-94-7 (3-{4-2-(4-methylphenoxy)ethylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one)

• Product Name: 3-{4-2-(4-methylphenoxy)ethylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one
• CAS No: 873577-94-7
• MF: C₂₆H₂₈N₂O₄
• MW: 432.511527061462
• CID: 5556833
• Update Time: 2025-07-09

3-{4-2-(4-methylphenoxy)ethylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-[2-(4-methylphenoxy)ethyl]piperazine-1-carbonyl]-8-prop-2-enylchromen-2-one
• 3-{4-2-(4-methylphenoxy)ethylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one

• Inchi： 1S/C26H28N2O4/c1-3-5-20-6-4-7-21-18-23(26(30)32-24(20)21)25(29)28-14-12-27(13-15-28)16-17-31-22-10-8-19(2)9-11-22/h3-4,6-11,18H,1,5,12-17H2,2H3
• InChI Key： QGWXIMDIJBYNDV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(CC=C)C=CC=C2C=C1C(N1CCN(CCOC2=CC=C(C)C=C2)CC1)=O

Additional information on 3-{4-2-(4-methylphenoxy)ethylpiperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one

3-{4-[2-(4-Methylphenoxy)ethyl]piperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one: A Comprehensive Overview

The compound with CAS No. 873577-94-7, known as 3-{4-[2-(4-methylphenoxy)ethyl]piperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological applications, and the latest research findings.

Chemical Structure and Properties

The molecular structure of 3-{4-[2-(4-methylphenoxy)ethyl]piperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one is characterized by a chromenone core, which is a fused bicyclic system consisting of a benzene ring and a ketone group. The chromenone moiety is further substituted with a piperazine ring at the 3-position and an allyl group at the 8-position. The piperazine ring is connected via a carbonyl group to a 4-methylphenoxy ethyl chain, adding complexity to the molecule's structure.

Recent studies have highlighted the importance of such structural features in determining the compound's pharmacokinetic properties. The presence of the piperazine ring and the phenoxy group contributes to hydrogen bonding capabilities, which may enhance solubility and bioavailability. Additionally, the allyl group at the 8-position introduces conjugation effects, potentially influencing the molecule's electronic properties and reactivity.

Synthesis and Characterization

The synthesis of 3-{4-[2-(4-methylphenoxy)ethyl]piperazine-1-carbonyl}-8-(prop-2-en-1-yl)-2H-chromen-2-one involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and cyclization. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity of the final product.

Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the compound's structure. These studies have provided insights into its stereochemistry, molecular geometry, and intermolecular interactions, which are critical for understanding its behavior in different environments.

Biological Activity and Applications

One of the most promising aspects of this compound lies in its biological activity. Preclinical studies have demonstrated its potential as an anticancer agent, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. The compound has shown selective cytotoxicity against various cancer cell lines while exhibiting lower toxicity towards normal cells.

In addition to its antitumor properties, 3-{4-[2-(4-methylphenoxy)ethyl]piperazine-1-carbonyl}-8-(prop-2-en-1-yli)-chromenone has also been investigated for its antimicrobial activity. Research indicates that it possesses potent inhibitory effects against a range of bacterial and fungal pathogens, making it a potential candidate for developing novel antimicrobial agents.

Furthermore, this compound has shown promise in modulating neurotransmitter systems, suggesting its potential application in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. Ongoing studies are exploring its ability to cross the blood-brain barrier and interact with key neuronal receptors.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed key interactions between the molecule and its target proteins, providing valuable insights into its mechanism of action.

Moreover, green chemistry approaches have been applied to develop more sustainable synthesis routes for this compound. By utilizing renewable resources and minimizing waste generation, these methods align with current trends towards environmentally friendly chemical practices.

Future Directions

The future of 3-{4-[2-(4-methylphenoxy)ethyl]piprazinecarbonyl}-chromenone lies in further exploration of its therapeutic potential across diverse disease areas. Collaborative efforts between academia and industry are expected to accelerate its translation from laboratory research to clinical applications.

In conclusion, 3-{4-[2-(4-methylphenoxy)ethyl]piprazinecarbonyl}-chromenone represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in addressing unmet medical needs.